2-(4-Chlorobenzyl)-4-methyl-2,4-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5-dione

• IUPAC Name: 11-[(4-chlorophenyl)methyl]-8-methyl-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione
• InChI: InChI=1S/C15H11ClN4O2S/c1-18-13(21)12-11(6-7-23-12)20-14(18)17-19(15(20)22)8-9-2-4-10(16)5-3-9/h2-7H,8H2,1H3
• InChI Key: KEQYPWYRNQIJGE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=C(C=CS2)N3C1=NN(C3=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C15H11ClN4O2S
• Molecular Weight: 346.8 g/mol

Description

The compound “2-(4-Chlorobenzyl)-4-methyl-2,4-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidine-1,5-dione” is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine class. These compounds are known for their diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of [1,2,4]triazolo[1,5-c]pyrimidines and related derivatives often involves reactions with a variety of reagents to produce novel compounds with potential biological activities. For example, El-Agrody et al. (2001) reported the heteroaromatization with 4-hydroxycoumarin to synthesize new pyrano[2,3-d]pyrimidines and [1,2,4]triazolo[1,5-c]pyrimidines derivatives, showcasing the chemical versatility of these frameworks (El-Agrody et al., 2001).

Antimicrobial Activity

The antimicrobial activity of synthesized compounds is a significant area of research. For instance, Abdelhamid et al. (2016) explored the antimicrobial potential of new thiadiazoles, thioamides, 5-arylazothiazoles, and pyrimido[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines, indicating the therapeutic research applications of these compounds (Abdelhamid et al., 2016).

Supramolecular Chemistry

The use of pyrimidine derivatives in supramolecular assemblies is another research avenue. Fonari et al. (2004) synthesized novel pyrimidine derivatives suitable for co-crystallization with crown ethers, forming 2D and 3D networks through hydrogen bonding, underscoring the compound's utility in developing new materials (Fonari et al., 2004).

Green Chemistry

The development of environmentally friendly synthetic methods for heterocyclic compounds, such as [1,2,4]triazolo[1,5-a]pyrimidines, is crucial. Karami et al. (2015) reported a catalyst-free and solvent-free synthesis, aligning with green chemistry principles (Karami et al., 2015).